1H-Indazole, 5-methoxy-4-(trifluoromethyl)-

• Molecular Formula: C9H7F3N2O
• Molecular Weight: 216.16 g/mol
• IUPAC Name: 5-methoxy-4-(trifluoromethyl)-1H-indazole
• InChI: InChI=1S/C9H7F3N2O/c1-15-7-3-2-6-5(4-13-14-6)8(7)9(10,11)12/h2-4H,1H3,(H,13,14)
• InChI Key: OBPBKTCDAOYVLO-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C2=C(C=C1)NN=C2)C(F)(F)F

Description

1H-Indazole, 5-methoxy-4-(trifluoromethyl)- is a useful research compound. Its molecular formula is C9H7F3N2O and its molecular weight is 216.16 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A 6N-aqueous sodium hydroxide solution (3.8 ml, 23 mmol) was added dropwise to a solution of 1-acetyl-5-methoxy-4-(trifluoromethyl)-1H-indazole (493 mg, 1.91 mmol) in a mixture of methanol (3.8 ml) and tetrahydrofuran (3.8 ml) at room temperature and stirred at room temperature for 5 hours while maintaining the temperature. The resulting reaction solution was adjusted to pH 8 to 9 by dropwise addition of 12N-aqueous hydrochloric acid solution (1.5 ml) and then a 1N aqueous hydrochloric acid solution (about 2 ml), and distilled under reduced pressure to remove the organic solvent. The white precipitate formed was diluted with water, filtered, washed with water, and then dried under reduced pressure to obtain 5-methoxy-4-(trifluoromethyl)-1H-indazole (400 mg, 97%).